Cas no 946303-20-4 (N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 946303-20-4
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 5969253
• PubChem ID: 16932366
• Update Time: 2025-06-13

N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide
• N'-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)-N-(thiophen-2-ylmethyl)oxamide
• N'-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• AKOS024646083
• 946303-20-4
• F2392-1275
• N1-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• Inchi： 1S/C17H21N3O2S2/c21-16(18-10-14-4-3-8-24-14)17(22)19-11-15(13-5-9-23-12-13)20-6-1-2-7-20/h3-5,8-9,12,15H,1-2,6-7,10-11H2,(H,18,21)(H,19,22)
• InChI Key： KNYVSDNPLKIJFU-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC(N1CCCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Additional information on N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide

Comprehensive Overview of N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 946303-20-4)

The compound N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 946303-20-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both pyrrolidine and thiophene moieties, makes it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics and functional polymers, aligning with current trends in personalized medicine and sustainable materials.

One of the most searched questions in the field of organic chemistry is how heterocyclic compounds like this one can be optimized for bioavailability and target specificity. The presence of dual thiophene rings in N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide suggests potential interactions with biological targets, such as enzymes or receptors, which is a hot topic in computational drug design. Recent studies highlight the role of molecular docking simulations in predicting such interactions, making this compound a subject of ongoing computational and experimental investigations.

From a synthetic chemistry perspective, the ethanediamide backbone of this compound offers versatility for further derivatization. This aligns with the growing demand for modular synthesis approaches in medicinal chemistry, where researchers seek to rapidly generate diverse libraries of compounds for high-throughput screening. The pyrrolidin-1-yl group, in particular, is a common pharmacophore found in many FDA-approved drugs, underscoring the relevance of this molecule in lead optimization workflows.

In materials science, the thiophene components of CAS No. 946303-20-4 are of particular interest due to their conductive properties. With the rise of organic electronics and flexible semiconductors, compounds like this are being explored as potential precursors for organic thin-film transistors (OTFTs) or electroluminescent materials. Industry experts frequently search for "thiophene-based materials for OLEDs," reflecting the commercial potential of such derivatives in next-generation displays and wearable technologies.

Another trending topic in chemical research is the development of environmentally benign synthesis routes. The structural complexity of N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide raises questions about atom economy and green chemistry principles during its production. Recent publications emphasize the importance of catalytic methods and solvent-free reactions in minimizing waste, which could be applicable to the large-scale manufacture of this compound.

Analytical characterization of this molecule typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's purity and confirming its three-dimensional structure—a common requirement in pharmaceutical quality control. The presence of multiple stereocenters in the molecule also makes chiral separation techniques relevant for researchers investigating its enantioselective biological effects.

Looking ahead, the scientific community continues to explore the broader implications of N'-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl-N-(thiophen-2-yl)methylethanediamide. Whether in the context of structure-activity relationship (SAR) studies or as a component in multifunctional materials, this compound exemplifies the intersection of traditional organic chemistry with cutting-edge applications. Its CAS registry number (946303-20-4) serves as a unique identifier for researchers tracking its development across patents and publications worldwide.